Cas no 2876-71-3 (Methyl 2-Naphthylacetate)

Methyl 2-Naphthylacetate Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, methyl ester
• Methyl 2-naphthylacetate
• β-Naphthylacetic acid,methyl ester
• 2-(Methoxycarbonylmethyl)naphthalene
• 2-naphthylacetic acid methyl ester
• methyl 2-(2-naphthyl)acetate
• methyl 2-(naphthalen-2-yl)acetate
• naphthalen-2-ylacetic acid methyl ester
• Beta-Naphthylacetic acid,methyl ester
• DTXSID801031169
• CAA87671
• methyl-2-naphthaleneacetate
• 2-Naphthaleneacetic acid methyl ester
• Z24428842
• CS-0252697
• EN300-61290
• ghl.PD_Mitscher_leg0.13
• BGYOCQOJCMPTCY-UHFFFAOYSA-N
• Q63392090
• D84582
• methyl2-(naphthalen-2-yl)acetate
• 2-Naphthaleneaceticacid,methyl ester
• AKOS008909271
• naphthalene-2-acetic acid methyl ester
• AS-9618
• SCHEMBL2662328
• methyl 2-naphthalen-2-ylacetate
• MFCD09263745
• 2876-71-3
• +Expand

• MDL： MFCD09263745
• InChIKey： BGYOCQOJCMPTCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O2/c1-15-13(14)9-10-6-7-11-4-2-3-5-12(11)8-10/h2-8H,9H2,1H3
• SMILES： COC(CC1C=CC2=CC=CC=C2C=1)=O

Computed Properties

• Exact Mass: 200.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 200.083729621g/mol
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.55530
• PSA: 26.30000
• Refractive Index: 1.596 
• Boiling Point: 317.8±11.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 145.5±17.6 °C
• Density: 1.1±0.1 g/cm3

Methyl 2-Naphthylacetate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Methyl 2-Naphthylacetate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%